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Compound of Interest

Compound Name: Bromide;hydrate

Cat. No.: B14660699

This guide provides essential safety information, experimental protocols, and troubleshooting
advice for researchers, scientists, and drug development professionals working with bromine to
prepare bromine hydrate.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with liquid bromine?

Al: Liquid bromine is highly corrosive and toxic. It can cause severe skin burns and eye
damage upon contact.[1][2] Bromine vapor is also highly toxic if inhaled, potentially causing
fatal respiratory distress.[1][3][4] It is a strong oxidizing agent and can react violently with
combustible materials and reducing agents.[1][5][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling bromine?
A2: The following PPE must be worn at all times when working with bromine:

o Gloves: Heavy-duty, chemically resistant gloves (e.g., Neoprene, Nitrile, or fluorinated
rubber) are required. Do not use disposable plastic gloves.[2][4][7][8]

o Eye Protection: Chemical splash goggles and a full-face shield are necessary to protect from
splashes and vapors.[2][4][7][8]

e Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[7]
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o Respiratory Protection: All work with liquid bromine must be conducted in a certified chemical
fume hood.[1][2][7] In situations where exposure limits may be exceeded, a NIOSH-
approved full-facepiece respirator with an appropriate cartridge is required.[5]

Q3: How should I store liquid bromine?

A3: Bromine should be stored in a cool, dry, well-ventilated area in a tightly sealed, corrosion-
resistant container (e.g., glass).[2][9] It must be segregated from incompatible materials such
as alkali metals, ammonia, phosphorus, and organic compounds.[1][2][5][10] Store containers
in secondary containment to prevent spills.[7]

Q4: What is bromine hydrate?

A4: Bromine hydrate is a clathrate hydrate, a crystalline solid compound where bromine
molecules are trapped within a cage-like structure of water molecules.[3][5][7] It is formed by
mixing bromine and water at low temperatures.[6] The stoichiometry can vary, with
compositions ranging from Br2:8.62H20 to Br2:10.68H20 reported.[5]

Q5: How do | dispose of bromine-containing waste?

A5: All bromine waste, including contaminated materials and excess bromine water, must be
treated as hazardous waste.[7][9] Collect it in a designated, properly labeled, and sealed
container.[7][10] The container should be stored in a fume hood away from incompatible
materials.[10] Follow your institution's specific hazardous waste disposal procedures.

Quantitative Data Summary

The following table summarizes key quantitative data for the safe handling of bromine.
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Parameter Value Reference
OSHA Permissible Exposure

o 0.1 ppm (8-hour TWA) [5]
Limit (PEL)
NIOSH Recommended 0.1 ppm (10-hour TWA); 0.3 5]
Exposure Limit (REL) ppm (15-min STEL)
Odor Threshold 0.051 - 3.5 ppm [5]
Boiling Point 58.8 °C (138 °F) [5]
Vapor Density 5.5 (air=1) [5]

o Approx. 3.41 g/ 100 mL at
Solubility in Water [1]
room temp.

Neutralizing Agent
Concentration (Sodium 5-10% solution for spills [11]

Thiosulfate)

Neutralizing Agent
Concentration (Sodium

Carbonate)

1 M solution for spills

[2]14]

Experimental Protocol: Preparation of Bromine
Hydrate

This protocol outlines the laboratory synthesis of bromine hydrate crystals. ALL steps must be

performed inside a certified chemical fume hood while wearing full PPE.

Materials:

Liquid Bromine (Br2)

Distilled Water

Beaker or flask

Magnetic stirrer and stir bar
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e Cooling bath (e.g., ice-water or refrigerated circulator)
e Thermometer or temperature probe
Procedure:

o Prepare a Saturated Solution: In a beaker, add approximately 3.5 mL of liquid bromine to 100
mL of distilled water.[1] Stir the mixture gently with a magnetic stirrer until the solution is
saturated.

o Cool the Solution: Place the beaker in a cooling bath and lower the temperature to below 7
°C. Atemperature of around 4 °C is often used for crystal growth.[6]

« Initiate Crystallization: Continue to stir the solution gently at the reduced temperature.
Bromine hydrate crystals should begin to form. The crystals may appear as reddish-brown or
orange solids.

o Crystal Growth: Allow the crystals to grow for a sufficient period. The exact time will depend
on the desired crystal size and specific experimental conditions.

« |solate the Crystals: Carefully decant the excess bromine water. The resulting crystals are
the bromine hydrate.

» Handling and Storage: Handle the hydrate crystals with appropriate tools (e.g., a pre-cooled
spatula). The hydrate is only stable at low temperatures and will decompose back into
bromine and water if allowed to warm up.[12]

Troubleshooting Guide
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Issue/Question

Possible Cause(s)

Recommended Solution(s)

No crystals are forming.

1. The temperature is too high.
2. The bromine concentration

is too low.

1. Ensure the cooling bath is
maintaining a temperature
below 7 °C, ideally around 4
°C.[6] 2. Add a small amount of
additional liquid bromine to
ensure the solution is

saturated.

A strong bromine odor is
detected outside the fume
hood.

1. Improper fume hood sash
height. 2. A spill has occurred.
3. Leaking container or

apparatus.

1. Adjust the sash to the lowest
practical working height.[2] 2.
Immediately evacuate the area
and follow the bromine spill
response workflow. 3. Check
all connections and container

seals for integrity.

The bromine water appears

colorless.

The bromine has likely
decomposed or reacted. This
can happen over time,
especially with exposure to
sunlight.[1]

This solution is no longer
suitable for hydrate
preparation. Prepare a fresh

solution of bromine water.

A spill of liquid bromine occurs

inside the fume hood.

Accidental mishandling during

transfer.

1. Do not panic. Ensure you
are wearing appropriate PPE.
2. Cover the spill with an
absorbent material like sand or
soda ash.[5] 3. Neutralize the
spill by carefully adding a 5-
10% solution of sodium
thiosulfate or a 1 M sodium
carbonate solution.[2][4][11] 4.
Collect the neutralized residue
and absorbent material into a
designated hazardous waste
container.[11][12]
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1. Skin: Immediately flush the
affected area with copious
amounts of soap and water for
at least 15-20 minutes and
remove all contaminated
clothing. Seek immediate
medical attention.[5][6][13] 2.

Eyes: Immediately flush eyes

Skin or eye contact with Accidental splash or exposure

bromine occurs. to vapors.

with large amounts of water for
at least 30 minutes, lifting the
upper and lower eyelids. Seek

immediate medical attention.

[5]

Visual Workflow

The following diagram outlines the standard workflow for responding to a liquid bromine spill
within a laboratory setting.
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Immediate Actions

Bromine Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

'

Assess the spill size and location.

Small spill Large spill or
inside hood outside hood

Spill Cleanup (Inside Fume Hpod)
\ 4 Emergency Response
Ensure full PPE is worn:
- Chemical resistant gloves o .
- Goggles & Face Shield Spill is large or outside fume hood.
- Lab Coat
Cover spill with absorbent material Evacuate the laboratory.
(e.g., sand, soda ash). Close doors.
Neutralize with 5-10% Sodium Thiosulfate Call Emergency Services
or 1M Sodium Carbonate. and EH&S.
A 4

Collect residue into a sealed
hazardous waste container.

'

Decontaminate the area
with neutralizing solution.

Click to download full resolution via product page

Caption: Workflow for responding to a liquid bromine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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